Cas no 63458-79-7 (4-Heptanol, 3-mercapto-)
4-Heptanol, 3-mercapto- structure
Product Name:4-Heptanol, 3-mercapto-
CAS No:63458-79-7
MF:C7H16OS
MW:148.266341209412
CID:426332
PubChem ID:20247202
Update Time:2025-04-19
4-Heptanol, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 4-Heptanol, 3-mercapto-
- 3-sulfanylheptan-4-ol
- DTXSID10604073
- 63458-79-7
- SCHEMBL11242803
-
- Inchi： 1S/C7H16OS/c1-3-5-6(8)7(9)4-2/h6-9H,3-5H2,1-2H3
- InChI Key： CSCDEFGJUFJLHO-UHFFFAOYSA-N
- SMILES： SC(CC)C(CCC)O
Computed Properties
- Exact Mass: 148.09228
- Monoisotopic Mass: 148.09218630g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 65.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 21.2Ų
Experimental Properties
- PSA: 20.23
4-Heptanol, 3-mercapto- Related Literature
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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